Cas no 1193387-90-4 (2-[(4-Carbamothioylphenyl)amino]acetic acid)

• Product Name: 2-[(4-Carbamothioylphenyl)amino]acetic acid
• CAS No: 1193387-90-4
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 6629893
• PubChem ID: 45792621
• Update Time: 2025-10-29

2-[(4-Carbamothioylphenyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-(aminothioxomethyl)phenyl]-
• (4-Carbamothioylphenyl)glycine
• EN300-88914
• 1193387-90-4
• 2-[(4-carbamothioylphenyl)amino]acetic acid
• 2-[(4-carbamothioylphenyl)amino]aceticacid
• CS-0346268
• 2-[(4-Carbamothioylphenyl)amino]acetic acid

• Inchi： 1S/C9H10N2O2S/c10-9(14)6-1-3-7(4-2-6)11-5-8(12)13/h1-4,11H,5H2,(H2,10,14)(H,12,13)
• InChI Key： BSTHYEPUTKVRBO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1=CC=C(C(N)=S)C=C1

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 473.5±55.0 °C(Predicted)
• pka: 4.07±0.10(Predicted)

Additional information on 2-[(4-Carbamothioylphenyl)amino]acetic acid

2-[(4-Carbamothioylphenyl)amino]acetic Acid: A Comprehensive Overview

2-[(4-Carbamothioylphenyl)amino]acetic acid (CAS No. 1193387-90-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. In this article, we delve into the structural properties, synthesis methods, and recent advancements in understanding its biological and chemical behaviors.

The molecular structure of 2-[(4-Carbamothioylphenyl)amino]acetic acid is defined by the presence of a phenyl ring substituted with a carbamothioyl group at the para position and an amino group attached to the acetic acid moiety. This arrangement creates a molecule with both aromatic and polar functionalities, making it versatile for various chemical reactions. The compound's ability to form hydrogen bonds and its potential for π-π interactions make it a valuable substrate for exploring supramolecular chemistry and self-assembling systems.

Recent studies have highlighted the importance of 2-[(4-Carbamothioylphenyl)amino]acetic acid in medicinal chemistry. Researchers have investigated its role as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antiviral agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. These findings underscore its potential as a lead compound for therapeutic interventions.

In addition to its pharmacological applications, 2-[(4-Carbamothioylphenyl)amino]acetic acid has been explored in materials science for its ability to form coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the amino group and the sulfur atom in the carbamothioyl group provide multiple coordination sites, enabling the construction of complex architectures with tailored properties. A 2023 report in *Chemistry of Materials* detailed how this compound can be used to create MOFs with high surface area and porosity, making them ideal candidates for gas storage and catalysis.

The synthesis of 2-[(4-Carbamothioylphenyl)amino]acetic acid typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce this compound on an industrial scale. Moreover, green chemistry approaches, such as using biocatalysts or solvent-free conditions, have been proposed to reduce the environmental impact of its synthesis.

From an analytical standpoint, modern techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 2-[(4-Carbamothioylphenyl)amino]acetic acid. These methods provide insights into its molecular interactions and stability under various conditions, which are critical for optimizing its use in different applications.

In conclusion, 2-[(4-Carbamothioylphenyl)amino]acetic acid (CAS No. 1193387-90-4) is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure lends itself to innovative uses in drug discovery, materials science, and chemical synthesis. As research continues to uncover new properties and functionalities of this compound, it is poised to play an increasingly important role in advancing both academic research and industrial applications.